Cas no 2171758-57-7 (2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexyl}acetic acid)

• Product Name: 2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexyl}acetic acid
• CAS No: 2171758-57-7
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6006511
• PubChem ID: 165568777
• Update Time: 2025-06-15

2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexyl}acetic acid
• 2-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]cyclohexyl}acetic acid
• 2171758-57-7
• EN300-1523606

• Inchi： 1S/C28H32N2O5/c31-24(32)16-28(14-6-1-7-15-28)30-26(33)25(18-12-13-18)29-27(34)35-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23,25H,1,6-7,12-17H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： KNZYOTYALLENEE-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CCCCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexyl}acetic acid

Comprehensive Guide to 2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexyl}acetic acid (CAS No. 2171758-57-7)

2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexyl}acetic acid (CAS No. 2171758-57-7) is a specialized organic compound widely used in pharmaceutical research and peptide synthesis. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-yl (Fmoc) protecting group, makes it invaluable for designing novel drug candidates and bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in targeted drug delivery and enzyme inhibition studies.

The compound's Fmoc-protected amino acid derivative is particularly significant in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. With the growing demand for peptide-based therapeutics, such as GLP-1 analogs for diabetes and obesity treatments, 2171758-57-7 has gained attention as a key building block. Its cyclohexylacetic acid backbone also contributes to enhanced metabolic stability, a hot topic in drug discovery circles aiming to improve oral bioavailability.

Recent advancements in AI-driven molecular design have highlighted compounds like 2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexyl}acetic acid for their structural versatility. Machine learning models predict its usefulness in creating conformationally constrained peptides - a major trend in developing next-generation biologics. The cyclopropyl moiety's angle strain induces unique three-dimensional configurations that can improve target binding specificity.

From a synthetic chemistry perspective, the compound's Fmoc group allows for orthogonal deprotection strategies critical in multi-step organic synthesis. This characteristic aligns with current industry needs for modular compound libraries in high-throughput screening platforms. The pharmaceutical sector particularly values such protected intermediates when developing protease-resistant peptide analogs, addressing one of the field's persistent challenges.

Analytical characterization of CAS 2171758-57-7 typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, reflecting the compound's complexity. These methods verify the critical aminoacetamido linkage and carboxylic acid terminus that define its reactivity profile. Quality control protocols for this material emphasize purity standards exceeding 98%, meeting rigorous requirements for GMP-compliant pharmaceutical manufacturing.

The compound's stability profile shows excellent performance under standard laboratory conditions, though proper storage at -20°C is recommended for long-term preservation. This stability makes 2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexyl}acetic acid suitable for global distribution networks serving the contract research organization (CRO) market. Suppliers frequently highlight its compatibility with automated peptide synthesizers, responding to the industry's automation trends.

Emerging research suggests potential applications beyond peptide chemistry. The cyclohexylacetic acid segment may serve as a bioisostere for aromatic systems in small molecule drug design, while the cyclopropyl group could modulate compound lipophilicity - a crucial parameter in blood-brain barrier penetration studies. These multiple functionalities position 2171758-57-7 as a versatile intermediate in medicinal chemistry.

Environmental and safety assessments indicate that CAS 2171758-57-7 requires standard laboratory precautions without special handling requirements. This favorable profile supports its growing adoption in academic and industrial settings alike. The compound's molecular weight (452.52 g/mol) and moderate polarity make it amenable to common purification techniques, facilitating scale-up processes.

Looking forward, the scientific community anticipates expanded use of 2-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexyl}acetic acid in peptide-drug conjugate development and macrocyclic compound synthesis. Its structural features align perfectly with current drug discovery paradigms emphasizing three-dimensional molecular complexity. As peptide therapeutics continue gaining FDA approvals, demand for such specialized building blocks will likely accelerate.